Cas no 100937-53-9 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)-)

• Product Name: 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)-
• CAS No: 100937-53-9
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 161098
• PubChem ID: 127716
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)-
• (2S,3S,4S)-3,4-dihydroxy-2-hydroxymethylpyrrolidine
• 1,4-dideoxy-1,4-iminoarabinitol
• (2S,3S,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol
• 1,4-Ddir
• 1,4-Dideoxy-1,4-imino-L-arabinitol
• 1,4-Dideoxy-1,4-iminoribitol
• 2-Hydroxymethylpyrrolidine-3,4-diol
• L-Arabinitol, 1,4-dideoxy-1,4-imino-
• 2-Hydroxymethyl-pyrrolidine-3,4-diol
• Z330X18GMD
• GAA Stabilizer 21
• CHEMBL406973
• DB03411
• PD007012
• EDG
• Q27094339
• DTXSID10905855
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, [2S-(2a,3b,4a)]-
• SCHEMBL754269
• 100937-53-9
• GLXC-26785
• C91319
• NS00068499
• UNII-Z330X18GMD
• BDBM50375511
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, (2S,3S,4S)-
• 1,4-Dideoxy-1,4-imino-L-arabinitol; (2S,3S,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol

• Inchi： 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2/t3-,4-,5-/m0/s1
• InChI Key： OQEBIHBLFRADNM-YUPRTTJUSA-N
• SMILES： O[C@@H]1[C@H](CN[C@H]1CO)O

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 72.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines